Cas no 156127-31-0 (2(3→4)-Abeo-12,26-epoxy-3-nor-23-oxolanosta-8,23,25-trien-28-oic acid)

• Product Name: 2(3→4)-Abeo-12,26-epoxy-3-nor-23-oxolanosta-8,23,25-trien-28-oic acid
• CAS No: 156127-31-0
• MF: C₂₉H₄₀O₄
• MW: 452.625509262085
• CID: 205620
• Update Time: 2024-03-01

2(3→4)-Abeo-12,26-epoxy-3-nor-23-oxolanosta-8,23,25-trien-28-oic acid Chemical and Physical Properties

Names and Identifiers

• Dicyclopenta[a,f]naphthalene-1-carboxylicacid,1,2,3,3a,4,5,5a,6,7,8,8a,9,10,10a-tetradecahydro-1,3a,5a,8a-tetramethyl-6-[(1S)-1-methyl-2-(4-methyl-2-furanyl)-2-oxoethyl]-,(1R,3aS,5aR,6R,8aR,10aR)-
• Dicyclopenta[a,f]naphthalene-1-carboxylicacid,1,2,3,3a,4,5,5a,6,7,8,8a,9,10,10a-tetradecahydro-1,3a,5a,8a-tetramethyl-6-[(1S)
• A(1)-Norlanosta-8,23,25-trien-28-oicacid, 23,26-epoxy-22-oxo-, (4a)-
• Dicyclopenta[a,f]naphthalene-1-carboxylic acid,1,2,3,3a,4,5,5a,6,7,8,8a,9,10,10a-tetradecahydro-1,3a,5a,8a-tetramethyl-6-[1-methyl-2-(4-methyl-2-furanyl)-2-oxoethyl]-,[1R-[1a,3ab,5ab,6b(S*),8aa,10aa]]-
• Natalic acid
• CID 101663496
• Dicyclopenta[a,f]naphthalene-1-carboxylic acid, 1,2,3,3a,4,5,5a,6,7,8,8a,9,10,10a-tetradecahydro-1,3a,5a,8a-tetramethyl-6-[(1S)-1-methyl-2-(4-methyl-2-furanyl)-2-oxoethyl]-, (1R,3aS,5aR,6R,8aR,10aR)-
• 2(3→4)-Abeo-12,26-epoxy-3-nor-23-oxolanosta-8,23,25-trien-28-oic acid

• Inchi： 1S/C29H40O4/c1-17-15-22(33-16-17)24(30)18(2)19-9-11-29(6)21-7-8-23-26(3,13-14-27(23,4)25(31)32)20(21)10-12-28(19,29)5/h15-16,18-19,23H,7-14H2,1-6H3,(H,31,32)/t18-,19+,23+,26+,27+,28+,29-/m0/s1
• InChI Key： PRIVLFZPYXOUNM-LSKXTFDKSA-N
• SMILES： OC([C@]1(C)CC[C@]2(C)C3CC[C@]4(C)[C@@H]([C@@H](C(C5=CC(C)=CO5)=O)C)CC[C@@]4(C)C=3CC[C@H]21)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 905
• Topological Polar Surface Area: 67.5

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 572.6±50.0 °C(Predicted)
• pka: 4.82±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids